Cas no 24248-88-2 (Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[5-butyl-)
24248-88-2 structure
Product Name:Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[5-butyl-
CAS No:24248-88-2
MF:C26H26N2O2S
MW:430.561845302582
CID:238589
PubChem ID:57694861
Update Time:2025-04-19
Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[5-butyl- Chemical and Physical Properties
Names and Identifiers
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- 5-butyl-2-[5-(5-butyl-1,3-benzoxazol-2-yl)thiophen-2-yl]-1,3-benzoxazole
- SCHEMBL13866097
- 24248-88-2
- DTXSID30727556
- 2,2'-(Thiene-2,5-diyl)bis(5-butyl-1,3-benzoxazole)
- Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[5-butyl-
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- Inchi: 1S/C26H26N2O2S/c1-3-5-7-17-9-11-21-19(15-17)27-25(29-21)23-13-14-24(31-23)26-28-20-16-18(8-6-4-2)10-12-22(20)30-26/h9-16H,3-8H2,1-2H3
- InChI Key: QMQLMMCLEULPQZ-UHFFFAOYSA-N
- SMILES: S1C(=CC=C1C1=NC2=C(C=CC(=C2)CCCC)O1)C1=NC2=C(C=CC(=C2)CCCC)O1
Computed Properties
- Exact Mass: 430.17168
- Monoisotopic Mass: 430.17149925g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 8
- Complexity: 530
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.4
- Topological Polar Surface Area: 80.3Ų
Experimental Properties
- PSA: 52.06
Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[5-butyl- Related Literature
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
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